Cas no 1919884-90-4 (Bromodicarbonylbis(2-diisopropylphosphino)ethylaminemanganese(I))

• Product Name: Bromodicarbonylbis(2-diisopropylphosphino)ethylaminemanganese(I)
• CAS No: 1919884-90-4
• CID: 3043467
• PubChem ID: 354334780
• Update Time: 2025-05-18

Bromodicarbonylbis(2-diisopropylphosphino)ethylaminemanganese(I) Chemical and Physical Properties

Names and Identifiers

• Bromodicarbonyl[bis[(2-diisopropylphosphino)ethyl]amine]manganese(I)
• Bromodicarbonyl[bis[2-(diisopropylphosphino)ethyl]amine]manganese(I)
• (I)Bromodicarbonyl[bis[(2-diisopropylphosphino)ethyl]amine]manganese(I)
• Bromodicarbonylbis(2-diisopropylphosphino)ethylaminemanganese(I)

• Inchi： 1S/C16H36NP2.2CO.BrH.Mn/c1-13(2)18(14(3)4)11-9-17-10-12-19(15(5)6)16(7)8;2*1-2;;/h13-16H,9-12H2,1-8H3;;;1H;/q-1;;;;/p+1
• InChI Key： PXCGHYITTFMBSV-UHFFFAOYSA-O
• SMILES： C([Mn+]12(N(CCP1(C(C)C)C(C)C)CCP2(C(C)C)C(C)C)([Br-])C#O)#O

Bromodicarbonylbis(2-diisopropylphosphino)ethylaminemanganese(I) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Bromodicarbonylbis(2-diisopropylphosphino)ethylaminemanganese(I)

Bromodicarbonylbis(2-diisopropylphosphino)ethylaminemanganese(I): A Comprehensive Overview

Bromodicarbonylbis(2-diisopropylphosphino)ethylaminemanganese(I), with the CAS number 1919884-90-4, is a highly specialized organometallic compound that has garnered significant attention in the fields of catalysis, materials science, and organic synthesis. This compound, often abbreviated as MnBr(CO)(PPhos)(NEt₂), is notable for its unique structure and versatile applications in modern chemistry.

The core of this compound is a manganese(I) center, which is coordinated by several ligands that impart its distinctive properties. The ligands include a bromide ion (Br), a carbonyl group (CO), and two 2-diisopropylphosphinoethylamine groups (PPhos). These ligands play a crucial role in stabilizing the manganese center and enabling its catalytic activity. The combination of these ligands results in a highly reactive and selective catalyst, making it invaluable in various chemical transformations.

Recent studies have highlighted the potential of Bromodicarbonylbis(2-diisopropylphosphino)ethylaminemanganese(I) in asymmetric catalysis, particularly in the synthesis of chiral molecules. Researchers have demonstrated its effectiveness in enantioselective reactions, such as the hydrocyanation of alkynes and the cyclopropanation of alkenes. These findings underscore its importance in the development of novel chiral catalysts for pharmaceutical and agrochemical industries.

In addition to its catalytic applications, this compound has also been explored for its role in materials science. The manganese center's ability to coordinate with various ligands makes it a promising candidate for designing new materials with tailored electronic and magnetic properties. Recent advancements in this area have focused on its potential use in creating high-performance magnetic materials for data storage applications.

The synthesis of Bromodicarbonylbis(2-diisopropylphosphino)ethylaminemanganese(I) typically involves a multi-step process that begins with the preparation of the precursor manganese complex. The reaction conditions are carefully optimized to ensure high yields and purity. Recent research has also explored alternative synthetic routes that utilize more sustainable reagents and conditions, aligning with the growing emphasis on green chemistry.

One of the most exciting developments involving this compound is its application in cross-coupling reactions, a cornerstone of modern organic synthesis. The ability of MnBr(CO)(PPhos)(NEt₂) to facilitate these reactions under mild conditions has made it a preferred choice for synthesizing complex organic molecules. Its role in Suzuki-Miyaura couplings and Heck reactions has been particularly noteworthy, offering improved efficiency and selectivity compared to traditional catalysts.

In conclusion, Bromodicarbonylbis(2-diisopropylphosphino)ethylaminemanganese(I) stands as a testament to the ingenuity of modern organometallic chemistry. Its unique structure, versatile applications, and potential for further innovation make it a subject of ongoing research interest. As new discoveries continue to emerge, this compound is poised to play an even greater role in advancing chemical science and technology.